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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical antidepressant activity of SNAP
94847 hydrochloride, a selective melanin-concentrating hormone receptor 1 (MCHR1)

antagonist. The product's performance is evaluated against other MCHR1 antagonists and

traditional antidepressant drugs, supported by experimental data from various rodent models of

depression.

Executive Summary
SNAP 94847 hydrochloride has demonstrated significant antidepressant-like effects in

multiple preclinical studies. As a selective antagonist of the MCHR1 receptor, it represents a

novel mechanism of action compared to traditional monoamine reuptake inhibitors.[1][2] This

guide synthesizes available data to facilitate a comparative analysis of its efficacy and

experimental validation.

Comparative Data on Antidepressant Activity
The antidepressant potential of SNAP 94847 hydrochloride and its comparators has been

primarily assessed using behavioral despair models, such as the Forced Swim Test (FST) and

the Tail Suspension Test (TST). In these tests, a reduction in immobility time is indicative of an

antidepressant-like effect.
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Table 1: Forced Swim Test (FST) - Comparative Efficacy

Compound Species Dose
Administrat
ion

Change in
Immobility

Reference

SNAP 94847 Rat
20 mg/kg/day

(chronic)
Oral

No significant

effect
[3][4]

SNAP 94847 Rat - Intranasal

Decreased

immobility

time

[5]

SNAP-7941 Rat
3, 10, 30

mg/kg
Oral

Significant

decrease
[6]

GW803430 Mouse
3 mg/kg

(acute)
Oral

Significant

reduction
[7]

GW803430 Mouse
3, 10 mg/kg

(chronic)
Oral

Significant

reduction
[7]

Fluoxetine Rat 10 mg/kg Oral
Significant

decrease
[6]

Imipramine Mouse 15 mg/kg i.p.
Significant

decrease
[7]

Table 2: Tail Suspension Test (TST) - Comparative Efficacy

Compound Species Dose
Administrat
ion

Change in
Immobility

Reference

SNAP 94847 Mouse
20 mg/kg/day

(chronic)
Oral

No significant

effect
[3]

GW803430 Mouse 10 mg/kg Oral Active [7]

MCHR1

Knockout

Mouse

(female)
N/A Genetic

Antidepressa

nt-like

behavior

[1]
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Experimental Protocols
Detailed methodologies for the key behavioral assays are crucial for the independent

verification and replication of these findings.

Forced Swim Test (Porsolt Test)
The Forced Swim Test is a widely used rodent behavioral test to screen for potential

antidepressant drugs.[8]

Apparatus:

A transparent cylindrical container (20-25 cm in diameter, 40-50 cm in height).

Water maintained at 23-25°C, filled to a depth where the animal cannot touch the bottom

with its tail or feet (approximately 15-30 cm).[8]

Procedure:

Pre-test Session (Day 1): Each animal is individually placed in the cylinder for a 15-minute

period. This session serves to induce a state of behavioral despair.

Test Session (Day 2): 24 hours after the pre-test, the animal is again placed in the water-

filled cylinder for a 5-6 minute session.[8] The investigational compound (e.g., SNAP 94847)

or vehicle is administered prior to the test session according to the specific study protocol

(e.g., 60 minutes before).

Data Recording: The duration of immobility, swimming, and climbing behaviors are recorded,

typically during the last 4 minutes of the test session.[9] Immobility is defined as the state

where the animal makes only the minimal movements necessary to keep its head above

water.[9]

Tail Suspension Test
The Tail Suspension Test is another common behavioral paradigm to assess antidepressant-

like activity in mice.[10]

Apparatus:
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A suspension box or chamber that allows the mouse to hang freely without being able to

touch any surfaces.

Adhesive tape to suspend the mouse by its tail.

Procedure:

A small piece of adhesive tape is attached to the tail of the mouse, approximately 1-2 cm

from the tip.

The mouse is then suspended by the tape from a hook or a bar within the suspension

chamber.

Test Duration: The test is typically conducted for a period of 6 minutes.[2][11]

Data Recording: The total duration of immobility is recorded during the test period. Immobility

is characterized by the absence of any limb or body movements, except for those required

for respiration.[10]

Signaling Pathways and Experimental Workflows
MCHR1 Signaling Pathway in Depression
The antidepressant effect of SNAP 94847 is attributed to its antagonism of the MCHR1

receptor. Melanin-concentrating hormone (MCH) acting on MCHR1 is thought to be involved in

depressive-like behaviors.[12][13] Blockade of this receptor is hypothesized to reverse these

effects.
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Caption: MCHR1 signaling pathway and the antagonistic action of SNAP 94847.

Experimental Workflow for Antidepressant Screening
The general workflow for evaluating the antidepressant potential of a compound like SNAP

94847 involves a series of established preclinical models.

Phase 1: In Vitro & Initial Screening

Phase 2: Behavioral Models

Phase 3: Data Analysis & Comparison
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Caption: General experimental workflow for preclinical antidepressant screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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